(3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine

• Molecular Formula: C18H16FN5OS
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 3-[3-[(4-fluorophenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-N,N-dimethylaniline
• InChI: InChI=1S/C18H16FN5OS/c1-23(2)14-5-3-4-12(10-14)17-22-24-16(20-21-18(24)26-17)11-25-15-8-6-13(19)7-9-15/h3-10H,11H2,1-2H3
• InChI Key: BDDRCPKGXPOPOT-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=CC(=C1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F

Description

(3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is a member of the triazolothiadiazole family and has shown promising results in various scientific studies. In

Mechanism of Action

The mechanism of action of (3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins that are involved in the progression of various diseases.
Biochemical and Physiological Effects:
(3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, anticancer, and antimicrobial effects. The compound has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using (3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine in lab experiments is its potential to be used as a therapeutic agent for various diseases. However, one limitation is that the compound is still in the early stages of research, and more studies are needed to fully understand its potential applications.

Future Directions

There are several future directions for the research of (3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine. One direction is to further investigate its potential applications in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential as an anticancer agent. Additionally, more studies are needed to fully understand the mechanism of action and biochemical and physiological effects of the compound.

Synthesis Methods

The synthesis of (3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine involves a two-step process. The first step involves the synthesis of 3-(4-fluorophenyl)-1,2,4-triazole-5-thiol through the reaction of 4-fluoroaniline and thiosemicarbazide. The second step involves the reaction of 3-(4-fluorophenyl)-1,2,4-triazole-5-thiol with 3-(dimethylamino)benzaldehyde to form the final product.

Scientific Research Applications

(3-{3-[(4-Fluorophenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}phenyl)dimethylamine has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anticancer, and antimicrobial properties. The compound has also shown promising results in the treatment of Alzheimer's disease and Parkinson's disease.